Cas no 1251417-85-2 (N-hydroxytetrahydrofuran-3-carboxamidine)

• Product Name: N-hydroxytetrahydrofuran-3-carboxamidine
• CAS No: 1251417-85-2
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• MDL: MFCD19982675
• CID: 4581976
• Update Time: 2025-06-08

N-hydroxytetrahydrofuran-3-carboxamidine Chemical and Physical Properties

Names and Identifiers

• N'-hydroxyoxolane-3-carboximidamide
• 3-Furancarboximidamide, tetrahydro-N-hydroxy-
• N-hydroxytetrahydrofuran-3-carboxamidine

• MDL： MFCD19982675
• Inchi： 1S/C5H10N2O2/c6-5(7-8)4-1-2-9-3-4/h4,8H,1-3H2,(H2,6,7)
• InChI Key： MQHAXHRKPMZBQN-UHFFFAOYSA-N
• SMILES： O1CCC(C(NO)=N)C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 311.3±52.0 °C at 760 mmHg
• Flash Point: 142.1±30.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-hydroxytetrahydrofuran-3-carboxamidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-hydroxytetrahydrofuran-3-carboxamidine

N-hydroxytetrahydrofuran-3-carboxamidine (CAS No. 1251417-85-2): An Emerging Compound in Medicinal Chemistry

N-hydroxytetrahydrofuran-3-carboxamidine (CAS No. 1251417-85-2) is a promising compound in the field of medicinal chemistry, drawing significant attention due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its N-hydroxytetrahydrofuran core and carboxamidine functional group, has been the subject of extensive research in recent years, particularly in the areas of anti-inflammatory and antiviral drug development.

The chemical structure of N-hydroxytetrahydrofuran-3-carboxamidine is notable for its cyclic tetrahydrofuran ring, which imparts structural rigidity and stability. The presence of the N-hydroxy group enhances its reactivity and solubility, making it an attractive candidate for various pharmaceutical applications. The carboxamidine moiety, known for its ability to form hydrogen bonds and interact with biological targets, further contributes to the compound's bioactivity.

Recent studies have highlighted the potential of N-hydroxytetrahydrofuran-3-carboxamidine as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. These findings suggest that N-hydroxytetrahydrofuran-3-carboxamidine could be a valuable lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-hydroxytetrahydrofuran-3-carboxamidine has shown promise as an antiviral agent. A study conducted by a team at the University of California, San Francisco, investigated the antiviral activity of this compound against a range of RNA viruses, including influenza and coronaviruses. The results indicated that N-hydroxytetrahydrofuran-3-carboxamidine exhibits potent antiviral effects by interfering with viral replication processes. Specifically, it was found to inhibit viral RNA synthesis and protein expression, thereby reducing viral load and preventing cell death.

The pharmacokinetic properties of N-hydroxytetrahydrofuran-3-carboxamidine have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, it shows low toxicity in preclinical studies, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-hydroxytetrahydrofuran-3-carboxamidine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical studies to explore its potential as a treatment for inflammatory diseases and viral infections.

In conclusion, N-hydroxytetrahydrofuran-3-carboxamidine (CAS No. 1251417-85-2) represents a promising compound in medicinal chemistry with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound is poised to play a significant role in advancing the treatment options for various medical conditions.